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Compound of Interest

Compound Name: Octanoylcarnitine

Cat. No.: B1202733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biochemical structure, properties, and

biological significance of L-octanoylcarnitine. It includes detailed experimental protocols and

visual representations of its metabolic pathways to support research and development in

related fields.

Core Structure and Properties
L-octanoylcarnitine is a medium-chain acylcarnitine that plays a crucial role in cellular energy

metabolism. It is the L-enantiomer of octanoylcarnitine and is the physiologically active form.

[1][2] Structurally, it is an ester formed from L-carnitine and octanoic acid. This structure

facilitates the transport of medium-chain fatty acids across the inner mitochondrial membrane

for subsequent β-oxidation.

Chemical Identity
IUPAC Name: (3R)-3-octanoyloxy-4-(trimethylazaniumyl)butanoate[1][3]

Synonyms: L-Octanoyl carnitine, (-)-Octanoylcarnitine, O-octanoyl-L-carnitine, C8:0

Carnitine, CAR 8:0[1][4]

Chemical Formula: C15H29NO4[1]

Molecular Weight: 287.39 g/mol [1]
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CAS Number: 25243-95-2

Physicochemical Properties
The following table summarizes the key physicochemical properties of L-octanoylcarnitine.

Property Value

Molecular Formula C15H29NO4[1]

Molecular Weight 287.39 g/mol [1]

Monoisotopic Mass 287.20965841 Da[1]

Appearance Crystalline solid[5][6]

Melting Point Not Available[2]

Boiling Point Not Available[2]

Water Solubility Soluble (100 mM)

Solubility in Organic Solvents
Ethanol: ~20 mg/mL, DMSO: ~10 mg/mL, DMF:

~20 mg/mL[5][7][8]

Optical Activity [α]/D -17±2°, c = 0.1 in H2O[9]

pKa (acidic) 3.6[10]

Biological Significance and Metabolic Pathways
L-octanoylcarnitine is a key intermediate in the metabolism of fatty acids.[11] Its primary

function is to facilitate the transport of octanoyl-CoA, a medium-chain fatty acyl-CoA, from the

cytoplasm into the mitochondrial matrix, a process known as the carnitine shuttle.[1][12] Inside

the mitochondria, octanoyl-CoA is released and can then undergo β-oxidation to produce

acetyl-CoA, which enters the citric acid cycle for ATP production.[13][14]

Dysregulation of L-octanoylcarnitine levels is associated with several metabolic disorders,

most notably medium-chain acyl-CoA dehydrogenase (MCAD) deficiency.[2] In individuals with

MCAD deficiency, the impaired β-oxidation of medium-chain fatty acids leads to an
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accumulation of octanoylcarnitine in plasma and urine, making it a critical biomarker for

newborn screening.[2]

The Carnitine Shuttle
The transport of fatty acids into the mitochondria is a critical step for their oxidation. Long-chain

fatty acids cannot passively diffuse across the inner mitochondrial membrane and require the

carnitine shuttle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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